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Compound of Interest

Compound Name:
(3S)-3-Isopropenyl-6-

oxoheptanoyl-CoA

Cat. No.: B1244858 Get Quote

For Immediate Reference: This document provides critical safety and disposal guidance for

(3S)-3-Isopropenyl-6-oxoheptanoyl-CoA. As a specific Safety Data Sheet (SDS) is not

readily available for this specialized research compound, the following procedures are based

on established safety protocols for Coenzyme A (CoA) esters, thioesters, and general

laboratory chemical waste management.

Researchers, scientists, and drug development professionals must adhere to stringent safety

and disposal protocols when handling (3S)-3-Isopropenyl-6-oxoheptanoyl-CoA. Due to its

nature as an organosulfur compound and a thioester, specific handling and disposal

considerations are paramount to ensure laboratory safety and environmental compliance.

I. Pre-Disposal Safety and Handling
Before beginning the disposal process, ensure all appropriate personal protective equipment

(PPE) is in use. This includes, but is not limited to, nitrile gloves, safety glasses or goggles, and

a laboratory coat. All handling of (3S)-3-Isopropenyl-6-oxoheptanoyl-CoA and its waste

should be conducted in a well-ventilated area, preferably within a chemical fume hood.

II. Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the safe disposal of (3S)-3-
Isopropenyl-6-oxoheptanoyl-CoA.
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Waste Identification and Segregation:

Treat all materials contaminated with (3S)-3-Isopropenyl-6-oxoheptanoyl-CoA as

hazardous chemical waste.

Do not mix this waste stream with other types of waste, such as biological or radioactive

waste, unless explicitly permitted by your institution's environmental health and safety

(EHS) office.

Containerization:

Select a waste container that is compatible with the chemical nature of the compound. A

high-density polyethylene (HDPE) or glass container is generally suitable for this type of

waste.

Ensure the container is in good condition, free from leaks, and has a secure, tightly

sealing cap.[1]

The container must be clearly labeled with the words "HAZARDOUS WASTE" and the full

chemical name: "(3S)-3-Isopropenyl-6-oxoheptanoyl-CoA".[1] If the waste is in a

solution, list all components and their approximate percentages.

Waste Accumulation:

For neat (undissolved) compound or small quantities (<50 mL of solution):

Carefully transfer the waste into the designated hazardous waste container.

If dealing with a solid, sweep it carefully onto a paper or into a weigh boat before

transferring to the container to minimize dust.

For larger liquid quantities (>50 mL of solution):

If the compound is in a volatile organic solvent, it should be collected in a container

designated for flammable liquid waste.

Aqueous solutions should be collected in a separate, compatible container. Do not

dispose of aqueous solutions containing this compound down the drain.
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Store the sealed waste container in a designated satellite accumulation area (SAA) that is

near the point of generation and under the control of the laboratory personnel.[1]

Final Disposal:

Once the waste container is full or is no longer needed, arrange for its collection by your

institution's licensed hazardous waste contractor.

Complete all necessary waste pickup request forms, providing an accurate description of

the contents.[1]

III. Data Presentation: Waste Profile
For clear communication with EHS personnel and waste contractors, the following table

summarizes the key characteristics of (3S)-3-Isopropenyl-6-oxoheptanoyl-CoA waste.
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Property Value / Description

Chemical Name (3S)-3-Isopropenyl-6-oxoheptanoyl-CoA

Molecular Formula C₃₁H₅₀N₇O₁₈P₃S

Chemical Class
Fatty Acyl CoA, Thioester, Organosulfur

Compound

Physical State
Typically a solid or in solution, depending on

experimental use.

Primary Hazards

Assumed to be a potential irritant. As an

organosulfur compound, it may have a strong

odor. The full toxicological properties are not

known.

Incompatible Materials
Strong oxidizing agents, strong acids, and

strong bases.

Recommended PPE
Nitrile gloves, safety glasses/goggles, laboratory

coat.

Disposal Method

Collection as hazardous chemical waste for

incineration by a licensed contractor. Do not

dispose down the drain or in regular trash.

IV. Experimental Protocols and Visualizations
While specific experimental protocols involving this compound are proprietary to individual

research labs, the disposal workflow remains consistent. The following diagram illustrates the

logical steps for proper disposal.
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Start: Waste Generation
((3S)-3-Isopropenyl-6-oxoheptanoyl-CoA)

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Assess Waste Form

Solid or Small Liquid Quantity (<50mL)

Solid / Small Liquid

Large Liquid Quantity (>50mL)

Large Liquid

3. Select & Label Compatible
Hazardous Waste Container

4. Transfer Waste to Container

5. Securely Seal Container &
Place in Satellite Accumulation Area

6. Arrange for Pickup by
Licensed Waste Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for (3S)-3-Isopropenyl-6-oxoheptanoyl-CoA.
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This guidance is intended to provide a framework for the safe handling and disposal of (3S)-3-
Isopropenyl-6-oxoheptanoyl-CoA. Always consult your institution's specific environmental

health and safety guidelines and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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